Cas no 1105197-86-1 (2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide
• CAS No: 1105197-86-1
• MF: C₁₂H₁₇N₅O₃
• MW: 279.295081853867
• CID: 5850924
• PubChem ID: 30842829
• Update Time: 2025-10-29

2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2,6-dioxopurin-7-yl)-N-(2-methylpropyl)acetamide
• 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide
• N-isobutyl-2-(3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide
• AKOS024481648
• N-isobutyl-2-(3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide
• F3260-0822
• 1105197-86-1
• VU0493169-1

• Inchi： 1S/C12H17N5O3/c1-7(2)4-13-8(18)5-17-6-14-10-9(17)11(19)15-12(20)16(10)3/h6-7H,4-5H2,1-3H3,(H,13,18)(H,15,19,20)
• InChI Key： QMBSDOXVCZINQW-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)CN1C2=C(N(C)C(=O)NC2=O)N=C1

Computed Properties

• Exact Mass: 279.13313942g/mol
• Monoisotopic Mass: 279.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide

Comprehensive Overview of 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide (CAS No. 1105197-86-1)

2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide (CAS No. 1105197-86-1) is a specialized purine derivative with significant potential in pharmaceutical research and development. This compound, often referred to in scientific literature for its unique structural features, has garnered attention due to its potential applications in drug discovery, particularly in targeting specific enzymatic pathways. The molecular structure combines a purine core with an acetamide side chain, making it a versatile candidate for medicinal chemistry studies.

The purine-based compound is classified as a small molecule inhibitor, which has shown promise in preclinical studies for modulating biological targets. Researchers are particularly interested in its potential role in addressing metabolic disorders and inflammatory conditions. The presence of the 3-methyl-2,6-dioxo moiety enhances its binding affinity to certain proteins, making it a valuable tool for biochemical assays and high-throughput screening.

One of the key advantages of 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide is its stability under physiological conditions, which is critical for in vitro and in vivo studies. The compound's solubility profile allows for easy formulation in various experimental setups, including cell culture and animal models. Its acetamide side chain further contributes to its bioavailability, a factor that is often a bottleneck in drug development.

In the context of current trends, this compound aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems. With the rise of personalized medicine, molecules like CAS No. 1105197-86-1 are being explored for their ability to interact with specific biomarkers. This is particularly relevant in oncology and autoimmune diseases, where precision medicine is revolutionizing treatment paradigms.

The synthesis of 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide involves multi-step organic reactions, often starting from commercially available purine precursors. Researchers have optimized these processes to achieve high yields and purity, which are essential for reproducible results in biological assays. The compound's characterization typically includes NMR, HPLC, and mass spectrometry to confirm its structural integrity.

From a commercial perspective, CAS No. 1105197-86-1 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by the demand from academic and industrial research labs. As the compound gains traction in preclinical studies, its market presence is expected to grow, particularly in regions with robust drug discovery pipelines.

Safety and handling of 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide follow standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended during handling to minimize exposure. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage and disposal, ensuring compliance with environmental regulations.

Future research directions for CAS No. 1105197-86-1 include exploring its pharmacokinetics and pharmacodynamics in greater detail. There is also interest in derivatizing the molecule to enhance its therapeutic index. Collaborative efforts between academia and industry are likely to accelerate its transition from a research tool to a potential drug candidate.

In summary, 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(2-methylpropyl)acetamide represents a promising avenue in medicinal chemistry. Its unique structure and biological activity make it a compound of interest for researchers aiming to develop novel therapeutics. As the scientific community continues to uncover its potential, CAS No. 1105197-86-1 is poised to play a significant role in advancing drug discovery efforts.